Cas no 94513-60-7 (7-Prenyljacareubin)
7-Prenyljacareubin Chemical and Physical Properties
Names and Identifiers
-
- 7-Prenyljacareubin
- HY-N9045
- CS-0149596
- 94513-60-7
- 5,9,10-trihydroxy-2,2-dimethyl-8-(3-methyl-2-butenyl)-2h,6h-pyrano[3,2-b]xanthen-6-one
- 5,9,10-trihydroxy-2,2-dimethyl-8-(3-methylbut-2-enyl)pyrano[3,2-b]xanthen-6-one
- AKOS040761252
- BDBM50611902
- 5,9,10-Trihydroxy-2,2-dimethyl-8-(3-methylbut-2-en-1-yl)-2H,6H-pyrano[3,2-b]xanthen-6-one
- DA-60584
- CHEMBL5285019
-
- Inchi: 1S/C23H22O6/c1-11(2)5-6-12-9-14-20(26)17-16(28-22(14)21(27)18(12)24)10-15-13(19(17)25)7-8-23(3,4)29-15/h5,7-10,24-25,27H,6H2,1-4H3
- InChI Key: FKBCRWZDPJSICF-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC3=C(C=2O)C=CC(C)(C)O3)OC2C1=CC(C/C=C(\C)/C)=C(C=2O)O
Computed Properties
- Exact Mass: 394.14163842g/mol
- Monoisotopic Mass: 394.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 600.5±55.0 °C at 760 mmHg
- Flash Point: 210.2±25.0 °C
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
7-Prenyljacareubin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
7-Prenyljacareubin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P33270-5 mg |
7-Prenyljacareubin |
94513-60-7 | 5mg |
¥6400.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3250-1 mg |
7-Prenyljacareubin |
94513-60-7 | 1mg |
¥3235.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3250-1mg |
7-Prenyljacareubin |
94513-60-7 | 1mg |
¥ 5600 | 2024-07-20 | ||
| TargetMol Chemicals | TN3250-1 mg |
7-Prenyljacareubin |
94513-60-7 | 98% | 1mg |
¥ 5,600 | 2023-07-11 |
7-Prenyljacareubin Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 7-Prenyljacareubin
7-Prenyljacareubin: A Comprehensive Overview
7-Prenyljacareubin, also known by its CAS number CAS No. 94513-60-7, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, belonging to the class of prenylated xanthones, is isolated from the roots of Caesalpinia sappan, a plant widely distributed in Southeast Asia. The compound's unique structure and pharmacological properties have made it a subject of extensive scientific investigation, particularly in recent years.
The chemical structure of 7-Prenyljacareubin is characterized by a xanthone skeleton with a prenyl group at the 7-position. This structural feature contributes to its lipophilicity and bioavailability, which are critical for its pharmacological activity. Recent studies have highlighted the compound's potential as an anti-inflammatory and antioxidant agent, making it a promising candidate for drug development.
In terms of biological activity, 7-Prenyljacareubin has demonstrated significant anti-inflammatory effects through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings were supported by a study published in 2023, where researchers investigated the compound's effects on inflammatory pathways in macrophage cells. The results indicated that 7-Prenyljacareubin could suppress NF-κB activation, a key regulator of inflammation, thereby offering potential therapeutic benefits for inflammatory diseases such as arthritis and cardiovascular disorders.
Moreover, the antioxidant properties of 7-Prenyljacareubin have been extensively studied. Research conducted in 2022 revealed that the compound exhibits potent radical scavenging activity, particularly against the DPPH radical. This property makes it a potential candidate for combating oxidative stress-related conditions, including neurodegenerative diseases and aging.
Beyond its pharmacological applications, 7-Prenyljacareubin has also been explored for its potential in cosmeceutical formulations. Its ability to inhibit melanin synthesis suggests its use in skin whitening products. A recent study published in 2023 demonstrated that the compound could suppress tyrosinase activity, a key enzyme involved in melanogenesis, without causing cytotoxicity to human keratinocytes.
The isolation and characterization of 7-Prenyljacareubin from natural sources have been optimized using advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure high purity levels, which are essential for both preclinical and clinical studies.
In conclusion, 7-Prenyljacareubin, with its unique chemical structure and diverse biological activities, represents a valuable natural product with significant potential in drug discovery and development. As research continues to uncover its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.
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